Cas no 1830-06-4 (ethyl 2,3-bis(4-chlorophenyl)-5-oxocyclopentanecarboxylate)

• Product Name: ethyl 2,3-bis(4-chlorophenyl)-5-oxocyclopentanecarboxylate
• CAS No: 1830-06-4
• MF: C₂₀H₁₈Cl₂O₃
• MW: 377.261124134064
• CID: 1381704
• PubChem ID: 252622
• Update Time: 2025-04-20

ethyl 2,3-bis(4-chlorophenyl)-5-oxocyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,3-bis(4-chlorophenyl)-5-oxocyclopentanecarboxylate
• DTXSID00291299
• NSC74714
• 1830-06-4
• NSC-74714
• DS-010973
• ETHYL 2,3-BIS(4-CHLOROPHENYL)-5-OXO-CYCLOPENTANE-1-CARBOXYLATE
• NCIOpen2_009185

• Inchi： 1S/C20H18Cl2O3/c1-2-25-20(24)19-17(23)11-16(12-3-7-14(21)8-4-12)18(19)13-5-9-15(22)10-6-13/h3-10,16,18-19H,2,11H2,1H3
• InChI Key： IKMOAJOLEDRWLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(=O)OCC)C(CC1C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 376.06344
• Monoisotopic Mass: 376.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 481.2°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: 1.582
• PSA: 43.37
• LogP: 5.01290